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Octyltin Trichloride: Fundamental Information

The table below summarizes the key identifiers and physicochemical properties of octyltin trichloride as

reported in the search results [1] [2].

Property Details

CAS Number 3091-25-6 [1] [2]

Molecular Formula C8H17Cl3Sn [1] [2]

Molecular Weight 338.29 g/mol [1] [2]

Appearance Colourless to pale yellow oil [1]

Boiling Point 150–159 °C at 10 mm Hg [1]; 142–143 °C at 33 hPa [2]

Density 1.35 g/cm³ [1]; 1.839 g/cm³ at 25 °C [2]

Water Solubility 330 μg/L at 20 °C [1]

Flash Point >121 °C [1]; 113 °C (closed cup) [2]
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Safety and Handling (GHS)

Octyltin trichloride is hazardous, requiring strict controls [1] [2].

Hazard Statements: H314 (causes severe skin burns and eye damage), H400 (very toxic to aquatic

life) [2].
Precautionary Measures: Use personal protective equipment (PPE) including tightly fitting safety

goggles, chemical-resistant gloves, and complete body protection [2].
Storage: Keep container tightly closed in a cool, dry, and well-ventilated place as it is moisture

sensitive [2].

Industrial Synthesis Pathways

While a direct, detailed lab-scale synthesis was not found, the searched patents reveal two main industrial

approaches for producing monoalkyltin trihalides like octyltin trichloride.

Direct Alkylation of Tin Tetrahalide

This modern, cyclic process is designed for high yield and purity, minimizing the production of toxic

trialkyltin compounds [3]. It recycles intermediates to maximize the output of monoalkyltin trichloride.
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Figure 1: Cyclic industrial process for high-purity monoalkyltin trihalide production [3].

Process Steps [3]:

Step 1 - Alkylation: Dialkyltin dihalide reacts with an alkylation agent (e.g., trialkylaluminum or a
Grignard reagent) to form a mixture containing tetraalkyltin and trialkyltin halide.

Step 2 - Redistribution: The alkylated mixture reacts with tin tetrahalide (SnX₄), redistributing the
alkyl groups to produce a mixture rich in monoalkyltin trihalide and dialkyltin dihalide.

Step 3 - Separation: The monoalkyltin trihalide is separated and recovered as the final product.
Step 4 - Recycle: The co-produced dialkyltin dihalide is recycled back to Step 1, creating an efficient

closed-loop system.

Direct Reaction with Tin Metal
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An older patent describes a method for methyltin chlorides using a pentavalent organophosphorous salt as a

catalyst [4].

Reaction: Involves reacting methyl chloride with tin metal or stannous chloride at 185–190 °C under
atmospheric pressure [4].

Catalyst: Tributylphosphorous dichloride was used, allowing the reaction to proceed without high
pressure and achieving completion in approximately 3 hours [4].

Key Considerations for Synthesis

Purity and Toxicity: A major driver for modern methods is minimizing toxic trialkyltin impurities. The
cyclic process achieves this by controlling redistribution reactions [3].

Catalyst Selection: Catalyst choice significantly impacts reaction rate, pressure requirements, and
yield, as seen in the use of phosphorous-based catalysts [4].

Industrial Relevance: The cyclic redistribution process represents a sophisticated industrial
approach, while direct reaction methods provide a more classical route.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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